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Compound of Interest

Compound Name: 3-Ethyl-2,2,4-trimethylpentane

Cat. No.: B12645991 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for

2,2,4,5-Tetramethylhexane (CAS No. 16747-42-5). Specific toxicity data for this compound is

limited. Much of the guidance is based on the general properties of volatile, flammable

branched alkanes. Always consult a comprehensive, up-to-date Safety Data Sheet (SDS) from

your supplier before handling this chemical and perform a thorough risk assessment for your

specific application.

Chemical Identification and Physical Properties
2,2,4,5-Tetramethylhexane is a branched-chain alkane. It is a colorless liquid at room

temperature and is classified as a flammable liquid.[1][2] Due to its non-polar nature, it is

insoluble in water but soluble in many organic solvents.[3]

Table 1: Physical and Chemical Properties of 2,2,4,5-Tetramethylhexane
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Property Value Reference

CAS Number 16747-42-5 [4][5][6]

Molecular Formula C₁₀H₂₂ [4][6]

Molecular Weight 142.28 g/mol [4][5][6]

Appearance Colorless liquid [3]

Boiling Point 147.7 °C at 760 mmHg [1][2]

Flash Point 36.4 °C [1][2]

Density 0.731 g/cm³ [1]

Water Solubility Insoluble [3]

Hazard Identification and Toxicology
Note: Specific toxicological data for 2,2,4,5-tetramethylhexane, such as LD50 values, is not

readily available in public literature. A 2017 report noted that no acute toxicity data was

available for this isomer.[7] Therefore, it should be handled as a substance of unknown toxicity

with potential for anesthetic effects and irritation, typical of other C10 alkanes.

Potential Health Effects:

Inhalation: Vapors may cause dizziness, drowsiness, headache, and other central nervous

system (anesthetic) effects.[8]

Skin Contact: May cause skin irritation upon prolonged or repeated contact.[8]

Eye Contact: May cause eye irritation.[8]

Ingestion: Aspiration hazard. If swallowed, the liquid can be aspirated into the lungs, which

can cause chemical pneumonitis and may be fatal. Do NOT induce vomiting.

Physical Hazards:

Flammability: Flammable liquid and vapor. Vapors can form explosive mixtures with air. Keep

away from heat, sparks, open flames, and other ignition sources.
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Experimental Protocols
Methodologies for determining key safety parameters are standardized. Laboratories should

refer to the full, current versions of these standards.

3.1 Flash Point Determination The flash point of a volatile material is the lowest temperature at

which its vapors will ignite in the presence of an ignition source. The value of 36.4°C for

2,2,4,5-tetramethylhexane was likely determined using a method similar to the following:

Method: ASTM D93 - Standard Test Methods for Flash Point by Pensky-Martens Closed Cup

Tester.[3][9][10][11]

Procedure Outline:

A sample of the substance is placed in the test cup of a Pensky-Martens apparatus.

The sample is heated at a slow, constant rate while being stirred.[12]

An ignition source is directed into the cup at regular temperature intervals.

The flash point is the lowest temperature at which the application of the ignition source

causes the vapors above the liquid to ignite.[11][12]

3.2 Acute Oral Toxicity Assessment Should toxicity data be required, a standard method like the

OECD Test Guideline 420 would be appropriate. This method is designed to estimate the acute

oral toxicity of a substance while minimizing animal use.

Method: OECD Test Guideline 420: Acute Oral Toxicity – Fixed Dose Procedure.[13][14][15]

Procedure Outline:

The test substance is administered to a group of fasted animals (typically female rats) at

one of the fixed dose levels (5, 50, 300, 2000 mg/kg).[13][15]

A sighting study is first performed to determine the appropriate starting dose.[13][16]

Animals are observed for signs of toxicity and mortality for at least 14 days.[13]
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The outcome (presence or absence of toxicity/mortality) determines if higher or lower

doses need to be tested in subsequent animals. The goal is to identify the dose causing

evident toxicity but not mortality, allowing for classification into a GHS category.[17]

Safety and Handling Precautions
4.1 Engineering Controls

Handle in a well-ventilated area, preferably in a chemical fume hood to minimize inhalation of

vapors.

Use explosion-proof electrical, ventilating, and lighting equipment.

Ground and bond containers and receiving equipment to prevent static discharge.

4.2 Personal Protective Equipment (PPE) The selection of PPE is critical and should be based

on a thorough risk assessment of the specific procedures being performed.
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Minimum PPE for Handling 2,2,4,5-Tetramethylhexane

Risk Assessment

Enhanced PPE

Safety Glasses with Side Shields
Nitrile Gloves

Lab Coat
Closed-toe Shoes

Splash or
Aerosol Risk?

Assess Task

Large Volume or
High Concentration?

No

Chemical Splash Goggles
Face Shield

Yes

Yes

Work in Fume Hood
Consider Respirator

Yes

Click to download full resolution via product page

Caption: PPE selection logic for handling 2,2,4,5-tetramethylhexane.
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4.3 Handling and Storage

Keep containers tightly closed in a dry, cool, and well-ventilated place.[18]

Keep away from all sources of ignition, including heat, sparks, and open flames.[18]

Store away from incompatible materials such as strong oxidizing agents.[18]

Use non-sparking tools when handling.

Emergency Procedures
5.1 First Aid Measures

Exposure Route
Immediate Action

Medical Attention
Inhalation

Move to fresh air.
If not breathing, give artificial respiration.

Skin Contact
Remove contaminated clothing.
Wash skin with soap and water.

Eye Contact Rinse with water for 15 mins.
Lift eyelids.

Ingestion Do NOT induce vomiting.
Rinse mouth.

Seek Immediate
Medical Attention

If irritation persists

Click to download full resolution via product page

Caption: First aid procedures for 2,2,4,5-tetramethylhexane exposure.

5.2 Fire-Fighting Measures

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC138370050&productDescription=1+2+4+5-TETRAMETHYLBENZE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138370050&productDescription=1+2+4+5-TETRAMETHYLBENZE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138370050&productDescription=1+2+4+5-TETRAMETHYLBENZE+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b12645991?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12645991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide (CO₂).

Unsuitable Extinguishing Media: Do not use a solid water stream as it may scatter and

spread the fire.

Specific Hazards: Vapors may travel to a source of ignition and flash back. Containers may

explode when heated.

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

5.3 Accidental Release Measures

Personal Precautions: Evacuate personnel to a safe area. Ensure adequate ventilation.

Remove all sources of ignition. Avoid breathing vapors.

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.

Containment and Cleanup: Absorb with non-combustible absorbent material (e.g., sand,

earth, vermiculite) and place in a suitable container for disposal according to local

regulations.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12645991?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Evacuate non-essential personnel
Alert others in the area

Remove all ignition sources

Ensure adequate ventilation

Don appropriate PPE
(Gloves, Goggles, Respirator if needed)

Contain spill with absorbent material
(e.g., sand, vermiculite)

Collect absorbed material
using non-sparking tools

Place in a sealed container
for hazardous waste disposal

Decontaminate area
Report incident

Click to download full resolution via product page

Caption: General workflow for responding to a spill of a flammable liquid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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